Cas no 827348-07-2 (Makassaric acid)

Makassaric acid structure
Product name:Makassaric acid
CAS No:827348-07-2
MF:C27H38O3
MW:410.58882856369
CID:6704769
Makassaric acid Chemical and Physical Properties
Names and Identifiers
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- (+)-Makassaric acid
- 4-hydroxy-3-{[(1R,4aR,4bS,8aS,10aS)-2,4b,8,8,10a-pentamethyl-1,4,4a,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthren-1-yl]methyl}benzoic acid
- 827348-07-2
- Makassaric acid
-
- Inchi: 1S/C27H38O3/c1-17-7-10-23-26(4,14-11-22-25(2,3)12-6-13-27(22,23)5)20(17)16-19-15-18(24(29)30)8-9-21(19)28/h7-9,15,20,22-23,28H,6,10-14,16H2,1-5H3,(H,29,30)
- InChI Key: VIOMEESUKISOEL-UHFFFAOYSA-N
- SMILES: CC1C(CC2C(O)=CC=C(C(=O)O)C=2)C2(CCC3C(C2CC=1)(C)CCCC3(C)C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- XLogP3: 8.853
Makassaric acid Related Literature
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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4. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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